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Compound of Interest

Compound Name: (-)-Fenoprop

Cat. No.: B12764660 Get Quote

Disclaimer: (-)-Fenoprop, also known as Silvex and 2,4,5-TP, is an obsolete phenoxy herbicide

and synthetic auxin. Its use has been banned in the United States since 1985 due to safety

concerns.[1] These application notes are for informational purposes only and are based on the

general principles of synthetic auxin application for plant propagation. Due to the lack of recent

scientific studies, specific quantitative data and optimized protocols for (-)-Fenoprop are not

available. Researchers should exercise extreme caution and consult historical scientific

literature if considering any experimental use of this compound, and strictly adhere to all safety

and disposal regulations.

Introduction
(-)-Fenoprop, or 2-(2,4,5-trichlorophenoxy)propionic acid, is a synthetic auxin that functions as

a plant growth regulator.[1] Like other phenoxy herbicides, its mechanism of action involves

mimicking the natural plant hormone indoleacetic acid (IAA), which leads to rapid and

uncontrolled growth at herbicidal concentrations.[1][2] At lower, controlled concentrations,

synthetic auxins can be used to stimulate adventitious root formation in plant cuttings. The

biologically active form is the (2R)-isomer.[1]

Mechanism of Action: Auxin-Induced Rooting
Synthetic auxins like (-)-Fenoprop stimulate the formation of adventitious roots by influencing

various physiological and molecular processes within the plant cutting. The exogenous

application of auxin leads to an accumulation of auxin at the basal end of the cutting, which

triggers a signaling cascade. This cascade ultimately results in the dedifferentiation of cells
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(parenchyma, collenchyma, or sclerenchyma) near the vascular tissues, leading to the

formation of root primordia. These primordia then develop into adventitious roots.

The general signaling pathway for auxin-induced root formation is depicted below:
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Figure 1: Simplified signaling pathway of auxin-induced adventitious root formation.

Quantitative Data
Due to the obsolescence of (-)-Fenoprop for agricultural and horticultural use, there is a

significant lack of recent, reliable quantitative data on its efficacy for rooting induction in

scientific literature. Comparative studies with modern, safer rooting agents like Indole-3-butyric

acid (IBA) and 1-Naphthaleneacetic acid (NAA) are not available. For reference, the table

below presents data for other commonly used auxins on a specific plant species, Hedera

algeriensis cv. Gloire de Marengo, to illustrate the type of data that would be relevant.

Auxin Concentration (mg·L⁻¹) Rooting Success Rate (%)

Control 0 88.5

IBA 500 100

IBA 750 100

IBA 1000 100

NAA 500 100

NAA 750 100
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Data adapted from a study on Hedera algeriensis cv. Gloire de Marengo. This data is for

illustrative purposes only and does not represent results for (-)-Fenoprop.

Experimental Protocols
The following are generalized protocols for the application of synthetic auxins to plant cuttings.

These methods are based on standard horticultural practices and should be adapted and

optimized for specific plant species and experimental conditions. Specific concentrations for (-)-
Fenoprop are not well-documented in recent literature.

Preparation of Stock Solution
Materials:

(-)-Fenoprop (or other synthetic auxin)

Solvent (e.g., Ethanol or KOH solution for less soluble auxins)

Distilled water

Volumetric flasks

Magnetic stirrer and stir bar

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Procedure:

Accurately weigh the required amount of auxin powder.

In a chemical fume hood, dissolve the auxin in a small amount of the appropriate solvent.

For example, many synthetic auxins are more soluble in ethanol or a dilute basic solution like

potassium hydroxide (KOH) than in water.

Once dissolved, transfer the solution to a volumetric flask.

Add distilled water to the flask to reach the final desired volume and concentration.

Mix the solution thoroughly using a magnetic stirrer until homogenous.
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Store the stock solution in a labeled, sealed, and light-protected container, preferably

refrigerated.

Application Methods for Plant Cuttings
There are several common methods for applying auxin solutions to plant cuttings. The choice

of method depends on the plant species, the scale of propagation, and the formulation of the

auxin.

a) Quick Dip Method:

Take healthy, disease-free cuttings from the desired plant stock. Cuttings are typically 4-6

inches long and taken from new growth.

Remove the lower leaves to expose the nodes.

Pour a small amount of the prepared auxin solution into a separate, clean container to avoid

contaminating the stock solution.

Dip the basal end (bottom 1-2 inches) of the cuttings into the solution for a short period

(typically 5-15 seconds).

Remove the cuttings from the solution and allow the solvent to evaporate.

Insert the treated cuttings into a sterile, moist rooting medium (e.g., perlite, vermiculite, peat

moss, or a mix).

b) Basal Long Soak Method:

Prepare a more dilute auxin solution (e.g., 20-200 ppm).

Bundle the cuttings together.

Place the basal ends of the cuttings in the dilute auxin solution for an extended period,

typically 12-24 hours.

After soaking, rinse the basal ends with water and insert them into the rooting medium.
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c) Foliar Spray Method:

Prepare a very dilute auxin solution.

Insert the untreated cuttings into the rooting medium.

Spray the foliage of the cuttings with the dilute auxin solution until runoff occurs.

This method is less common for initial root induction but can be used in some protocols.

The general experimental workflow for using a synthetic auxin to induce rooting in plant

cuttings is illustrated in the diagram below:
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Figure 2: General experimental workflow for inducing rooting in plant cuttings using a synthetic
auxin.

Safety and Environmental Considerations
(-)-Fenoprop is a regulated and obsolete pesticide. Its handling requires strict safety protocols.

It is important to be aware of its potential toxicity and environmental impact. Always consult the

Material Safety Data Sheet (MSDS) before handling. Due to its persistence and potential for
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contamination, proper disposal of any unused solution and treated materials is critical and must

be done in accordance with local and national regulations. Given the availability of safer and

more effective modern rooting agents, the use of (-)-Fenoprop is not recommended for general

or commercial plant propagation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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